Cas no 2172536-59-1 (1-(3-ethoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde)

• Product Name: 1-(3-ethoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde
• CAS No: 2172536-59-1
• MF: C₁₃H₂₃N₃O₂
• MW: 253.340623140335
• CID: 5800318
• PubChem ID: 165606709
• Update Time: 2025-05-25

1-(3-ethoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3-ethoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde
• 2172536-59-1
• EN300-1594771

• Inchi： 1S/C13H23N3O2/c1-4-18-9-5-8-16-13(7-6-11(2)3)12(10-17)14-15-16/h10-11H,4-9H2,1-3H3
• InChI Key： SQGUDDSYPSBSCF-UHFFFAOYSA-N
• SMILES： O(CC)CCCN1C(=C(C=O)N=N1)CCC(C)C

Computed Properties

• Exact Mass: 253.17902698g/mol
• Monoisotopic Mass: 253.17902698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 9
• Complexity: 236
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 57Ų

Additional information on 1-(3-ethoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde

Compound CAS No. 2172536-59-1: 1-(3-Ethoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde

Compound CAS No. 2172536-59-1, also known as 1-(3-Ethoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde, is a versatile organic compound with a unique structure that has garnered significant attention in recent years. This compound belongs to the class of triazoles, which are widely studied for their applications in pharmaceuticals, agrochemicals, and materials science. The molecule features a 1,2,3-triazole ring system with substituents at positions 4 and 5, making it a valuable building block for further chemical modifications.

The structure of this compound is characterized by the presence of an aldehyde group at position 4 of the triazole ring and a substituted propyl group at position 1. Specifically, the substituents include a 3-ethoxypropyl group and a 3-methylbutyl group. These groups contribute to the compound's solubility, stability, and reactivity. Recent studies have highlighted the importance of such substituents in modulating the physicochemical properties of triazole derivatives, which is crucial for their application in drug design and material synthesis.

One of the most notable aspects of Compound CAS No. 2172536-59-1 is its potential as an intermediate in the synthesis of bioactive molecules. Triazoles are known for their ability to form stable bonds with other functional groups, making them ideal for constructing complex molecular architectures. For instance, researchers have explored the use of this compound in click chemistry reactions, where it serves as a precursor for generating diverse libraries of bioactive compounds. These libraries are then screened for their potential as inhibitors or agonists in various biological pathways.

Recent advancements in computational chemistry have also shed light on the electronic properties of this compound. Studies using density functional theory (DFT) have revealed that the aldehyde group at position 4 plays a critical role in determining the compound's reactivity. This group facilitates nucleophilic attacks and other transformations, making it a valuable site for further functionalization. Additionally, the triazole ring itself is known for its aromaticity and conjugation properties, which contribute to its stability and electronic versatility.

In terms of applications, Compound CAS No. 2172536-59-1 has shown promise in the field of materials science. Its ability to form hydrogen bonds and engage in π–π interactions makes it a candidate for designing self-assembling materials and supramolecular structures. Researchers have demonstrated that derivatives of this compound can form ordered nanostructures under specific conditions, which could be exploited for applications in sensors, catalysts, and drug delivery systems.

The synthesis of this compound involves a multi-step process that typically begins with the preparation of intermediate triazole derivatives. Recent optimizations in synthetic protocols have significantly improved the yield and purity of this compound. For example, microwave-assisted synthesis has been reported to accelerate reaction times while maintaining high selectivity. Such advancements are crucial for scaling up production and ensuring consistent quality in large-scale manufacturing.

In conclusion, Compound CAS No. 2172536-59-1, or 1-(3-Ethoxypropyl)-5-(3-methylbutyl)-1H-1,2,3-triazole-4-carbaldehyde, represents a valuable addition to the arsenal of organic compounds used in modern chemistry. Its unique structure, coupled with its versatile functional groups, positions it as a key player in drug discovery, materials science, and chemical synthesis. As research continues to uncover new applications and properties of this compound, its significance in both academic and industrial settings is expected to grow further.